Cas no 149105-15-7 ((4-Bromo-3-methylphenylcarbonyl)pyrrolidine)

(4-Bromo-3-methylphenylcarbonyl)pyrrolidine is a brominated aromatic compound featuring a pyrrolidine carbonyl moiety, which enhances its utility as a versatile intermediate in organic synthesis. The presence of both bromine and methyl substituents on the phenyl ring offers selective reactivity for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of complex molecular architectures. The pyrrolidine carbonyl group further provides a handle for derivatization, making it valuable in pharmaceutical and agrochemical research. Its well-defined structure and stability under standard conditions ensure consistent performance in synthetic applications. This compound is particularly useful for researchers seeking to incorporate functionalized aromatic systems into target molecules.
(4-Bromo-3-methylphenylcarbonyl)pyrrolidine structure
149105-15-7 structure
Product Name:(4-Bromo-3-methylphenylcarbonyl)pyrrolidine
CAS No:149105-15-7
MF:C12H14BrNO
MW:268.149662494659
MDL:MFCD09972125
CID:856940
PubChem ID:18960561
Update Time:2025-10-29

(4-Bromo-3-methylphenylcarbonyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

    • (4-BROMO-3-METHYLPHENYLCARBONYL)PYRROLIDINE
    • (4-Bromo-3-methylphenyl)(pyrrolidin-1-yl)methanone
    • (4-bromo-3-methylphenyl)-pyrrolidin-1-ylmethanone
    • BS-21501
    • 1-(4-bromo-3-methylbenzoyl)pyrrolidine
    • MFCD09972125
    • DB-362132
    • 149105-15-7
    • ZFA10515
    • AKOS015835216
    • DTXSID50596887
    • SCHEMBL848798
    • RCAQDBSEMTZVRD-UHFFFAOYSA-N
    • Methanone, (4-bromo-3-methylphenyl)-1-pyrrolidinyl-
    • CS-0192839
    • E90326
    • (4-bromo-3-methyl-phenyl)-pyrrolidin-1-yl-methanone
    • (4-Bromo-3-methylphenylcarbonyl)pyrrolidine
    • MDL： MFCD09972125
    • Inchi： 1S/C12H14BrNO/c1-9-8-10(4-5-11(9)13)12(15)14-6-2-3-7-14/h4-5,8H,2-3,6-7H2,1H3
    • InChI Key： RCAQDBSEMTZVRD-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=CC=1C)C(N1CCCC1)=O

Computed Properties

  • Exact Mass: 267.02600
  • Monoisotopic Mass: 267.02588g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31000
  • LogP: 2.93140

(4-Bromo-3-methylphenylcarbonyl)pyrrolidine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(4-Bromo-3-methylphenylcarbonyl)pyrrolidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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(4-Bromo-3-methylphenyl)(pyrrolidin-1-yl)methanone
 149105-15-7 95%
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 $747 2023-03-07
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CM197543-25g
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 149105-15-7 95%
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 149105-15-7
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 $ 64.00 2023-04-18
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B697450-250mg
(4-Bromo-3-methylphenylcarbonyl)pyrrolidine
 149105-15-7
250mg
 $ 75.00 2023-04-18
TRC
B697450-500mg
(4-Bromo-3-methylphenylcarbonyl)pyrrolidine
 149105-15-7
500mg
 $ 87.00 2023-04-18
TRC
B697450-1g
(4-Bromo-3-methylphenylcarbonyl)pyrrolidine
 149105-15-7
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 $ 98.00 2023-04-18
abcr
AB271972-1 g
(4-Bromo-3-methylphenylcarbonyl)pyrrolidine, 97%; .
 149105-15-7 97%
1 g
 €144.00 2023-07-20
abcr
AB271972-5 g
(4-Bromo-3-methylphenylcarbonyl)pyrrolidine, 97%; .
 149105-15-7 97%
5 g
 €348.00 2023-07-20
abcr
AB271972-25 g
(4-Bromo-3-methylphenylcarbonyl)pyrrolidine, 97%; .
 149105-15-7 97%
25 g
 €1,198.00 2023-07-20
abcr
AB271972-1g
(4-Bromo-3-methylphenylcarbonyl)pyrrolidine, 97%; .
 149105-15-7 97%
1g
 €144.00 2025-02-19

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